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For Immediate Release

[City, State] – 4-Iodobutan-2-ol, a functionalized secondary alcohol, is emerging as a valuable

and versatile chiral building block for organic synthesis. Its bifunctional nature, possessing both

a nucleophilic hydroxyl group and an electrophilic carbon bearing a good leaving group

(iodine), allows for a diverse range of chemical transformations. This technical guide explores

the potential applications of 4-iodobutan-2-ol in the synthesis of valuable organic molecules,

providing insights for researchers, scientists, and professionals in drug development.

Core Reactivity and Synthetic Potential
The synthetic utility of 4-Iodobutan-2-ol is primarily centered around two key reaction

pathways: intramolecular cyclization to form substituted tetrahydrofurans and intermolecular

nucleophilic substitution at the C4 position. The presence of a stereocenter at the C2 position in

chiral variants of 4-iodobutan-2-ol offers the potential for stereoselective synthesis, a critical

aspect in the development of pharmaceutical agents and other bioactive molecules.

Intramolecular Cyclization: A Gateway to 2-
Methyltetrahydrofuran
One of the most promising applications of 4-iodobutan-2-ol is its use as a precursor for the

synthesis of 2-methyltetrahydrofuran, a widely used green solvent and a structural motif
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present in numerous natural products. This transformation is typically achieved through an

intramolecular Williamson ether synthesis.[1][2][3]

Intramolecular Williamson Ether Synthesis of 4-Iodobutan-2-ol
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Potential Nucleophilic Substitution Reactions of 4-Iodobutan-2-ol
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Synthetic Planning with 4-Iodobutan-2-ol

Synthetic Target

Does the target contain a
2-methyl-THF moiety or a

substituted butan-2-ol backbone?

Consider Intramolecular
Cyclization of 4-Iodobutan-2-ol

Yes (2-Me-THF)

Consider Nucleophilic
Substitution on 4-Iodobutan-2-ol

Yes (Substituted butan-2-ol)

Alternative Precursor

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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